Cas no 94818-85-6 (2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-)
94818-85-6 structure
Product Name:2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-
2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)- Properties
Names and Identifiers
-
- 2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-
- (2R,3S)-3-aminooxetane-2-carboxylic acid
- Oxetin
- 94818-85-6
- 198563-29-0
- (2r,3s)-3-amino-2-oxetane carboxylic acid
- (2R-cis)-3-Amino-2-oxetanecarboxylic acid
- 3-aminooxetane-2-carboxylic acid, (2R,3S)-
- NL6ZVW4YDJ
- SCHEMBL2554290
- (2R,3S)-3-Amino-2-oxetanecarboxylic acid
- CHEBI:222732
- 2-Oxetanecarboxylic acid, 3-amino-, (2R,3S)-
- DTXSID60241634
- 2-Oxetanecarboxylic acid, 3-amino-, (2R-cis)-
- rel-(2R,3S)-3-aminooxetane-2-carboxylic acid
- 3-amino-2-oxetane carboxylic acid
- rel-(2R,3S)-3-aminooxetane-2-carboxylicacid
-
- InChIKey： UTIYGJDWWLIDQY-STHAYSLISA-N
- Inchi： InChI=1S/C4H7NO3/c5-2-1-8-3(2)4(6)7/h2-3H,1,5H2,(H,6,7)/t2-,3+/m0/s1
- SMILES： N[C@H]1CO[C@H]1C(O)=O
Computed Properties
- Exact Mass: 117.043
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 117.043
- Heavy Atom Count: 8
- Complexity: 114
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -3.1
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Refractive Index: 1.525
- Boiling Point: 294.5°Cat760mmHg
- Flash Point: 131.9°C
- Density: 1.43
2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042930-250mg |
(2R,3S)-3-aminooxetane-2-carboxylic acid |
94818-85-6 | 95% | 250mg |
$768.50 | 2023-08-31 | |
| Chemenu | CM530645-250mg |
(2R,3S)-3-aminooxetane-2-carboxylic acid |
94818-85-6 | 98% | 250mg |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1540852-250mg |
(2R,3S)-3-aminooxetane-2-carboxylic acid |
94818-85-6 | 98% | 250mg |
￥12354.00 |
2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)- Related Literature
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1. Stereospecific conversion of (1R*,3S*)- and (1R*,3R*)-3-cyclohexyl-1-phenylpropane-1,3-diol into the corresponding 2,4-disubstituted oxetanesTajassus Aftab,Christabel Carter,Martin Christlieb,Jennifer Hart,Adam Nelson J. Chem. Soc. Perkin Trans. 1 2000 711
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:94818-85-6)2-Oxetanecarboxylicacid, 3-amino-, (2R,3S)-
Purity:99%
Quantity:250mg
Price($):1279